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Compound of Interest

Compound Name: Methyl isopropyl carbonate

CAS No.: 51729-83-0

Cat. No.: B1599540

Get Quote

Executive Summary
Methyl Isopropyl Carbonate (MIC) is a critical unsymmetrical carbonate ester used as a

methylating agent, solvent, and intermediate in the synthesis of antiviral prodrugs (e.g.,

Tenofovir disoproxil). Its purification presents a specific challenge: separating the target

unsymmetrical ester from a statistical mixture of symmetric byproducts (Dimethyl Carbonate

and Diisopropyl Carbonate) and unreacted alcohols.

This guide details a fractional distillation protocol optimized for the transesterification route,

which is the industry-standard "green" synthesis method. We prioritize the separation of MIC

(bp 116–118°C) from Dimethyl Carbonate (bp 90°C) and Diisopropyl Carbonate (bp ~147°C),

ensuring >99.5% purity suitable for GMP applications.

Key Physical Properties Table[1]
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Property

Methyl
Isopropyl
Carbonate
(MIC)

Dimethyl
Carbonate
(DMC)

Diisopropyl
Carbonate
(DIPC)

Methanol
(MeOH)

Isopropanol
(IPA)

CAS 51729-83-0 616-38-6 6482-34-4 67-56-1 67-63-0

Boiling Point

(Atm)
116–118 °C 90 °C ~147 °C 64.7 °C 82.5 °C

Density 0.975 g/mL 1.07 g/mL 0.92 g/mL 0.79 g/mL 0.78 g/mL

Solubility

(H₂O)

Low/Immiscib

le
~139 g/L Immiscible Miscible Miscible

Role
Target

Product

Reactant /

Impurity

Heavy

Impurity
Byproduct Reactant

Impurity Profile & Process Chemistry
Understanding the genesis of impurities is prerequisite to removal. In the transesterification of

Dimethyl Carbonate (DMC) with Isopropanol (IPA), the reaction proceeds via a two-step

equilibrium. This statistical distribution necessitates a purification strategy that can isolate the

intermediate boiler.

Reaction & Impurity Pathway (Graphviz Diagram)
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Figure 1: Reaction pathway showing the sequential formation of MIC and the symmetric

byproduct DIPC. Methanol removal drives the equilibrium to the right.

Pre-Purification Considerations
Before distillation, the crude reaction mixture must be conditioned to prevent reversion of the

equilibrium or degradation.

Catalyst Quenching:

Why: Transesterification catalysts (e.g., Sodium Methoxide, Titanium isopropoxide) will

catalyze the reverse reaction (disproportionation of MIC back to DMC and DIPC) during

the heating of distillation.

Protocol: If using basic alkoxides, neutralize with a stoichiometric amount of glacial acetic

acid or phosphoric acid. Filter off any precipitated salts. If using heterogeneous catalysts

(e.g., solid superacids), filter the bulk liquid.

Azeotrope Management:

DMC forms a binary azeotrope with Methanol (63.5°C, ~30% MeOH).

Impact: You cannot easily separate MeOH from DMC by simple distillation. This is

acceptable, as both are "lights" relative to MIC. They will be collected together in the fore-

cut.

Primary Purification Protocol: Fractional Distillation
The boiling point difference between DMC (90°C) and MIC (117°C) is 27°C. While distinct, a

simple pot still will result in significant mixed fractions (yield loss). A fractionating column with

15–20 theoretical plates is recommended.

Equipment Setup
Column: Vigreux column (for small scale <100g) or Packed Column (Goodloe or Sulzer

packing for >100g).

Head: Solenoid-controlled reflux splitter or variable take-off head.
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Vacuum: Optional. Atmospheric distillation is feasible (117°C is thermally safe), but mild

vacuum (100–200 mbar) reduces thermal stress and increases safety margins. Note: BPs

below are at atmospheric pressure.

Step-by-Step Distillation Procedure
Phase 1: Removal of Lights (Fore-cut)

Heat the Pot: Establish a stable boil.

Total Reflux: Allow the column to equilibrate for 30–60 minutes. Top temperature should

stabilize near 63–65°C (MeOH/DMC azeotrope).

Collection: Set reflux ratio to 5:1 (Reflux:Collect).

Target: Collect fractions until the head temperature rises past 85°C.

Composition: Methanol, Isopropanol, and the DMC/MeOH azeotrope.

Phase 2: The Transition (Inter-cut)
Monitor: As MeOH is depleted, the temperature will rise to 90°C (pure DMC).

Collection: Continue collecting at 5:1 reflux ratio.

Cut Point: When temperature rises sharply from 90°C to ~105°C, switch receivers. This

fraction contains DMC and a small amount of MIC.

Recycle: This fraction can be recycled into the next batch synthesis.[1]

Phase 3: Product Collection (Main Fraction)
Stabilization: The temperature should plateau at 116–118°C.

Reflux Adjustment: Reduce reflux ratio to 3:1 to improve throughput.

Validation: Spot check refractive index (Target

) or run rapid GC.
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Stop Point: Stop collection when the head temperature begins to spike >120°C or pot

temperature rises significantly (indicating DIPC enrichment).

Phase 4: Heavies (Bottoms)
Residue: The pot residue consists primarily of Diisopropyl Carbonate (DIPC, bp ~147°C).

Discard or distill separately if DIPC is a desired byproduct.

Purification Workflow Diagram (Graphviz)
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Figure 2: Distillation workflow separating fractions based on boiling point plateaus.

Analytical Validation (QC)
To verify the efficacy of the purification, use Gas Chromatography (GC). MIC lacks a strong UV

chromophore, making HPLC-UV less sensitive unless derivatized. GC-FID is the standard.

GC-FID Method Parameters
Column: DB-624 or equivalent (Intermediate polarity, good for volatile solvents).
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Carrier Gas: Helium or Nitrogen (1 mL/min).

Injector: 200°C, Split ratio 20:1.

Detector: FID at 250°C.

Oven Program:

Hold 40°C for 2 min.

Ramp 10°C/min to 160°C.

Hold 2 min.

Elution Order: MeOH < IPA < DMC < MIC < DIPC.

Safety & Handling
Flammability: MIC is a Flammable Liquid (Category 3, H226). Flash point is approx 27°C.

Ground all glassware and use nitrogen blanketing during distillation.

Hydrolysis: Like all carbonate esters, MIC is susceptible to hydrolysis in the presence of

moisture and acids/bases. Store over molecular sieves (3Å) in tightly sealed containers.

Toxicity: Handle in a fume hood. Avoid inhalation of vapors.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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